Cas no 1803126-04-6 (4-Amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)

• Product Name: 4-Amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• CAS No: 1803126-04-6
• MF: C₁₀H₁₃F₂N₃O₅
• MW: 293.2241294384
• CID: 4729781
• PubChem ID: 118294346
• Update Time: 2024-11-07

4-Amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4'-C-(difluoromethyl)-Cytidine
• 4-Amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-o
• 4'-C-(Difluoromethyl)cytidine
• 4-Amino-1-((2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• OAAMCHLHRJREHT-JTGULSINSA-N
• 1803126-04-6
• SCHEMBL16991591
• starbld0043286
• 4-amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• 4-Amino-1-[(2R,3R,4S,5R)-5-(difluoromethyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one

• Inchi： 1S/C10H13F2N3O5/c11-8(12)10(3-16)6(18)5(17)7(20-10)15-2-1-4(13)14-9(15)19/h1-2,5-8,16-18H,3H2,(H2,13,14,19)/t5-,6+,7-,10-/m1/s1
• InChI Key： OAAMCHLHRJREHT-JTGULSINSA-N
• SMILES： FC([C@@]1(CO)[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)F

Computed Properties

• Exact Mass: 293.08232685g/mol
• Monoisotopic Mass: 293.08232685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: -2